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Compound of Interest

Compound Name: Phenyl vinyl ether

Cat. No.: B1213313 Get Quote

For laboratory professionals, including researchers, scientists, and those in drug development,

the safe handling of chemicals is paramount. This guide provides immediate and essential

safety protocols, operational procedures, and disposal plans for Phenyl vinyl ether, ensuring

the well-being of personnel and the integrity of research.

Chemical Safety and Hazard Information
Phenyl vinyl ether is a flammable liquid that is harmful if swallowed and may cause an allergic

skin reaction.[1][2][3] It is crucial to handle this chemical with appropriate care in a well-

ventilated area, away from heat, sparks, and open flames.[3]

Key Physical and Chemical Properties:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1213313?utm_src=pdf-interest
https://www.benchchem.com/product/b1213313?utm_src=pdf-body
https://www.benchchem.com/product/b1213313?utm_src=pdf-body
https://www.sigmaaldrich.com/KR/ko/product/aldrich/771902
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl-vinyl-ether
https://wap.guidechem.com/encyclopedia/phenyl-vinyl-ether-dic490305.html
https://wap.guidechem.com/encyclopedia/phenyl-vinyl-ether-dic490305.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 766-94-9

Molecular Formula C₈H₈O

Molecular Weight 120.15 g/mol [2]

Appearance Liquid

Density 0.978 g/mL at 25 °C[1][4]

Boiling Point 155.5°C (estimate)[4]

Flash Point 16 °C (60.8 °F)[1]

Storage Temperature 2-8°C[1][4]

Personal Protective Equipment (PPE)
When handling Phenyl vinyl ether, the following personal protective equipment is mandatory

to minimize exposure and ensure safety.
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PPE Category Item Specifications and Use

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended. Always

inspect gloves for tears or

punctures before use.[5]

Eye and Face Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory. A face shield should

be used when there is a risk of

splashing.

Skin and Body Protection
Laboratory coat or chemical-

resistant apron

A flame-retardant lab coat is

recommended. Ensure it is

fully buttoned.

Respiratory Protection
Use in a well-ventilated area or

fume hood

If ventilation is inadequate, a

NIOSH-approved respirator

with organic vapor cartridges

should be used.

Operational Plan for Handling Phenyl Vinyl Ether
A systematic approach to handling Phenyl vinyl ether from receipt to disposal is critical for

safety and compliance.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[6]

The storage temperature should be maintained between 2-8°C.[1][4]

Ensure the container is tightly closed.[3]

2. Handling and Use:
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All handling of Phenyl vinyl ether should be conducted in a chemical fume hood.

Ground and bond containers when transferring material to prevent static discharge.[3]

Use non-sparking tools.[3]

Avoid contact with skin, eyes, and clothing.[6]

Do not eat, drink, or smoke in areas where the chemical is handled.[3][6]

3. Disposal Plan:

Phenyl vinyl ether and any contaminated materials are considered hazardous waste.[7]

Collect waste in a designated, properly labeled, and sealed container.

Dispose of the waste through an approved hazardous waste disposal plant.[6][7]

Do not dispose of it down the drain.

Emergency and Spill Response Procedures
In the event of an accidental release, immediate and appropriate action is necessary.

1. Spill Cleanup Protocol:

Evacuate non-essential personnel from the immediate area.

Ensure proper ventilation.

Wear the appropriate PPE as outlined above.

For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand,

or earth).

Collect the absorbed material and place it in a sealed container for hazardous waste

disposal.[8]

Clean the spill area with soap and water.[9]
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For large spills, contact your institution's environmental health and safety department

immediately.

2. First Aid Measures:

If on skin: Immediately wash with plenty of soap and water.[6] Remove contaminated

clothing. If skin irritation or a rash occurs, seek medical attention.[3][6]

If in eyes: Rinse cautiously with water for several minutes.[6] Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[6]

If swallowed: Rinse mouth.[3] Call a poison center or doctor if you feel unwell.[3]

If inhaled: Move the person to fresh air and keep them comfortable for breathing.[6]
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Phenyl Vinyl Ether Handling and Emergency Workflow

Standard Handling Procedure

Emergency Response
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Caption: Workflow for handling Phenyl vinyl ether and responding to emergencies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1213313?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/KR/ko/product/aldrich/771902
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl-vinyl-ether
https://wap.guidechem.com/encyclopedia/phenyl-vinyl-ether-dic490305.html
https://www.lookchem.com/casno766-94-9.html
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.fishersci.com/store/msds?partNumber=AC221250010&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14794~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2015:38:26~~Phenyl%20vinyl%20sulfone~~
https://ehs.cornell.edu/book/export/html/1097
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://www.benchchem.com/product/b1213313#personal-protective-equipment-for-handling-phenyl-vinyl-ether
https://www.benchchem.com/product/b1213313#personal-protective-equipment-for-handling-phenyl-vinyl-ether
https://www.benchchem.com/product/b1213313#personal-protective-equipment-for-handling-phenyl-vinyl-ether
https://www.benchchem.com/product/b1213313#personal-protective-equipment-for-handling-phenyl-vinyl-ether
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1213313?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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